Cas no 727651-44-7 (2,4-diamino-6-iodopyrimidine)
2,4-diamino-6-iodopyrimidine structure
Product Name:2,4-diamino-6-iodopyrimidine
CAS No:727651-44-7
MF:C4H5IN4
MW:236.013771772385
CID:3030043
PubChem ID:85981878
Update Time:2025-04-21
2,4-diamino-6-iodopyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-diamino-6-iodopyrimidine
- G31262
- DB-140737
- EN300-6473480
- SCHEMBL25086836
- 6-Iodo-2,4-pyrimidine diamine
- 6-Iodopyrimidine-2,4-diamine
- 727651-44-7
- CEB65144
- starbld0020849
-
- Inchi： 1S/C4H5IN4/c5-2-1-3(6)9-4(7)8-2/h1H,(H4,6,7,8,9)
- InChI Key： CILZPFRDUNNUDD-UHFFFAOYSA-N
- SMILES： IC1=CC(N)=NC(N)=N1
Computed Properties
- Exact Mass: 235.95589Da
- Monoisotopic Mass: 235.95589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 77.8Ų
2,4-diamino-6-iodopyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM449470-1g |
2,4-diamino-6-iodopyrimidine |
727651-44-7 | 95%+ | 1g |
$285 | 2023-02-01 | |
| Enamine | EN300-6473480-0.1g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 0.1g |
$58.0 | 2023-05-31 | |
| Enamine | EN300-6473480-0.25g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 0.25g |
$83.0 | 2023-05-31 | |
| Enamine | EN300-6473480-0.5g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 0.5g |
$153.0 | 2023-05-31 | |
| Enamine | EN300-6473480-1.0g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 1g |
$228.0 | 2023-05-31 | |
| Enamine | EN300-6473480-2.5g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 2.5g |
$446.0 | 2023-05-31 | |
| Enamine | EN300-6473480-5.0g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 5g |
$660.0 | 2023-05-31 | |
| Enamine | EN300-6473480-10.0g |
6-iodopyrimidine-2,4-diamine |
727651-44-7 | 95% | 10g |
$978.0 | 2023-05-31 | |
| 1PlusChem | 1P00FGIN-100mg |
2,4-diamino-6-iodopyrimidine |
727651-44-7 | 95% | 100mg |
$41.00 | 2025-02-27 |
2,4-diamino-6-iodopyrimidine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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